Cas no 1439894-63-9 (1439894-63-9)

• Product Name: 1439894-63-9
• CAS No: 1439894-63-9
• MF: C₁₃H₁₇ClN₄
• MW: 264.753881216049
• CID: 6532930
• Update Time: 2025-07-15

1439894-63-9 Chemical and Physical Properties

Names and Identifiers

• N-[(3R)-Piperidin-3-yl]quinazolin-4-amine dihydrochloride
• 1439894-63-9

• MDL： MFCD26096980
• Inchi： 1S/C13H16N4.ClH/c1-2-6-12-11(5-1)13(16-9-15-12)17-10-4-3-7-14-8-10;/h1-2,5-6,9-10,14H,3-4,7-8H2,(H,15,16,17);1H/t10-;/m1./s1
• InChI Key： BAHTXJSZMUGJNR-HNCPQSOCSA-N
• SMILES： N([C@H]1CNCCC1)C1=NC=NC2C=CC=CC1=2.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 1439894-63-9

1439894-63-9: An Overview of a Promising Compound in the Field of Medicinal Chemistry

1439894-63-9 is a chemical compound with the CAS number 1439894-63-9. This compound has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. The compound's unique structural properties and biological activities make it a valuable candidate for various therapeutic purposes.

The chemical structure of 1439894-63-9 is characterized by its specific functional groups and molecular arrangement, which contribute to its pharmacological properties. Recent studies have highlighted the compound's ability to interact with key biological targets, making it a promising lead for the development of novel therapeutic agents.

In the context of medicinal chemistry, 1439894-63-9 has been extensively studied for its potential as an inhibitor of specific enzymes and receptors. One of the most notable areas of research involves its activity as an inhibitor of protein kinases, which are crucial enzymes involved in cell signaling pathways. Protein kinases play a pivotal role in various cellular processes, including cell growth, division, and apoptosis. Dysregulation of these enzymes is often associated with diseases such as cancer, inflammation, and neurodegenerative disorders.

Recent findings published in leading scientific journals have demonstrated that 1439894-63-9 exhibits potent inhibitory effects on several protein kinases, including those implicated in cancer progression. For instance, a study conducted by researchers at the National Institutes of Health (NIH) found that 1439894-63-9 effectively inhibited the activity of the mitogen-activated protein kinase (MAPK) pathway, which is frequently dysregulated in various types of cancer. This inhibition led to a significant reduction in tumor growth and metastasis in preclinical models.

Beyond its anti-cancer properties, 1439894-63-9 has also shown promise in other therapeutic areas. For example, research published in the Journal of Medicinal Chemistry reported that the compound exhibited anti-inflammatory effects by modulating the activity of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and immune responses. These findings suggest that 1439894-63-9 could be a valuable candidate for the development of anti-inflammatory drugs.

In addition to its biological activities, the pharmacokinetic properties of 1439894-63-9 have been extensively evaluated. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. The compound's high bioavailability and low toxicity make it an attractive candidate for further clinical development.

Clinical trials are currently underway to assess the safety and efficacy of 1439894-63-9 in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The potential applications of 1439894-63-9 extend beyond traditional small molecule therapeutics. Recent advancements in drug delivery systems have opened new avenues for optimizing the delivery and efficacy of this compound. For example, researchers at the University of California have developed nanoparticle-based delivery systems that enhance the bioavailability and target specificity of 1439894-63-9. These delivery systems have shown promising results in preclinical studies, demonstrating improved therapeutic outcomes with reduced side effects.

In conclusion, 1439894-63-9 is a highly promising compound with a wide range of potential applications in medicinal chemistry and drug development. Its unique structural properties and biological activities make it a valuable candidate for further research and clinical evaluation. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that 1439894-63-9 will play an increasingly important role in advancing medical treatments for various diseases.